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Compound Name: 2-Cyano-3-nitropyridine

Cat. No.: B1583967 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyano-3-nitropyridine is a highly functionalized heterocyclic compound that has garnered

significant attention in various scientific fields, including medicinal chemistry, agrochemicals,

and materials science.[1] Its unique electronic properties, stemming from the presence of both

a cyano and a nitro group on the pyridine ring, make it a versatile building block for the

synthesis of more complex molecules.[1][2] This guide provides a comprehensive overview of

the key structural features, reactivity, synthesis, and applications of 2-Cyano-3-nitropyridine,

offering valuable insights for researchers and professionals in drug development and chemical

synthesis.

Molecular Structure and Physicochemical
Properties
2-Cyano-3-nitropyridine, with the chemical formula C₆H₃N₃O₂, is a crystalline solid that

typically appears as a brown to yellow powder.[1] The core of the molecule is a pyridine ring,

which is substituted at the 2-position with a cyano (-C≡N) group and at the 3-position with a

nitro (-NO₂) group.[3]
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Property Value Source

Molecular Formula C₆H₃N₃O₂ [3][4]

Molecular Weight 149.11 g/mol [3][4]

CAS Number 51315-07-2 [1][4][5]

Appearance Brown to yellow solid [1]

IUPAC Name 3-nitropyridine-2-carbonitrile [3]

Synonyms
3-nitropicolinonitrile, 3-Nitro-2-

pyridinecarbonitrile
[3][6]

The presence of the strongly electron-withdrawing cyano and nitro groups significantly

influences the electron density of the pyridine ring.[2] This electronic characteristic is the

primary determinant of the molecule's reactivity and is a key feature to consider in synthetic

planning.

Caption: Chemical structure of 2-Cyano-3-nitropyridine.

Synthesis of 2-Cyano-3-nitropyridine
The synthesis of 2-Cyano-3-nitropyridine can be achieved through various methods. A

common laboratory-scale synthesis involves the cyanation of a suitable pyridine precursor.

Experimental Protocol: Cyanation of 2-Bromo-3-
nitropyridine
This protocol describes a common method for the synthesis of 2-Cyano-3-nitropyridine from

2-Bromo-3-nitropyridine and copper(I) cyanide.[5]

Materials:

2-Bromo-3-nitropyridine

Copper(I) cyanide
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Acetone

Dichloromethane

50 mL round-bottom flask

Oil bath

Heating mantle

Filtration apparatus

Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

Combine 2-Bromo-3-nitropyridine (e.g., 0.500 g, 2.46 mmol) and copper(I) cyanide (e.g.,

0.450 g, 5.02 mmol) in a 50 mL round-bottom flask.[5]

Slowly heat the flask in an oil bath.[5]

Continue heating until the temperature reaches 150 °C. The reaction mixture will begin to

turn black.[5] This typically takes around 2 hours.[5]

After the reaction is complete, allow the mixture to cool to room temperature.

Treat the solid residue with hot acetone (e.g., 100 mL) and filter the mixture.[5]

Evaporate the solvent from the filtrate under reduced pressure to yield the crude product as

a dark brown solid.[5]

Purify the crude product by column chromatography on silica gel, eluting with 100%

dichloromethane, to obtain 2-Cyano-3-nitropyridine as a white powder.[5] A typical yield for

this reaction is around 68%.[5]
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Reaction Setup Reaction Workup Purification

2-Bromo-3-nitropyridine +
Copper(I) Cyanide

Heat to 150°C
in oil bath

Mix in flask Cool to
Room Temp.

Treat with
hot Acetone Filter Evaporate

Solvent
Column Chromatography

(Dichloromethane)
Crude Product 2-Cyano-3-nitropyridinePure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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